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An In-depth Guide for Researchers and Drug Development Professionals

Tricyclodecenyl acetate is a synthetic ester recognized for its characteristic fresh, woody, and

herbal fragrance.[1] While primarily utilized as a fragrance ingredient in a wide array of

consumer products, a thorough understanding of its chemical and physical properties,

synthesis, and safety profile is essential for researchers and professionals in various scientific

disciplines. This technical guide provides a consolidated overview of the existing scientific

literature on tricyclodecenyl acetate.

Chemical and Physical Properties
Tricyclodecenyl acetate is a colorless to pale yellow viscous liquid.[2][3][4] It is a mixture of

isomers, with the specific composition influencing its olfactory profile, which can range from

woody to having slight aniseed-like sweet notes.[5] It is insoluble in water but soluble in organic

solvents like ethanol and oils.[2]

Several CAS Numbers are associated with tricyclodecenyl acetate and its isomer mixtures,

including 5413-60-5, 2500-83-6, and 54830-99-8.[1][6] The compound is also known by various

trade names such as Cyclacet®, Jasmacyclene, and Verdyl acetate.[1][7][8]

Table 1: Physicochemical Properties of Tricyclodecenyl Acetate
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Property Value Source(s)

Molecular Formula C₁₂H₁₆O₂ [1][3][4]

Molecular Weight 192.25 g/mol [1][3][9]

Appearance
Colorless to pale yellow,

viscous liquid
[2][3][4][5]

Odor
Herbal, fresh, woody, green,

slightly floral
[1][10][11]

Boiling Point ~288.25 °C (rough estimate) [2][3][5]

Density ~1.024 - 1.077 g/cm³ [2][3][5]

Refractive Index ~1.4940 - 1.5100 [2][3][5]

Flash Point ~93 - 101.8 °C [3][5]

Vapor Pressure ~0.0137 - 2.84 Pa at 25 °C [2][3][5]

Water Solubility ~10 µg/L at 30 °C [3][5]

logP 0.924 at 35 °C [5]

Synthesis of Tricyclodecenyl Acetate
The primary industrial synthesis of tricyclodecenyl acetate involves the acid-catalyzed addition

of acetic acid or acetic anhydride to dicyclopentadiene (DCPD).[1][7][8][10] This reaction

typically yields a mixture of isomers.

Experimental Protocol: Acid-Catalyzed Esterification
A common method for synthesizing tricyclodecenyl acetate is through the esterification of

dicyclopentadiene with acetic acid in the presence of an acid catalyst.

Materials:

Dicyclopentadiene (DCPD)

Acetic acid (can be in large excess) or acetic anhydride[7][10]
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Acid catalyst (e.g., trifluoromethanesulfonic acid (triflic acid), perchloric-phosphoric acid)[7][8]

[10]

Base (for neutralization during workup, e.g., sodium hydroxide)[10]

Solvent (optional, e.g., aromatic hydrocarbons)[7]

Procedure:

The carboxylic acid and the acid catalyst are charged into a suitable reactor equipped with a

stirrer, condenser, and dropping funnel.[10]

Dicyclopentadiene is added dropwise to the stirred mixture. The reaction temperature is

typically maintained between 60 °C and 150 °C.[7][10]

The reaction is allowed to proceed for several hours until completion.[7]

After the reaction, the mixture is distilled, often in the presence of a base, to neutralize the

acid catalyst and isolate the tricyclodecenyl acetate from unreacted starting materials.[7][8]

Purification is typically achieved through fractional distillation to obtain the final product with

a purity of at least 95% as determined by gas chromatography.[7][8]

Reactants

Catalyst

Dicyclopentadiene

Reaction Vessel
(60-150°C)Acetic Acid / Acetic Anhydride

Acid Catalyst
(e.g., Triflic Acid)

Distillation
(with Base)

Crude Product Tricyclodecenyl AcetatePurified Product
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Click to download full resolution via product page

Fig. 1: Synthesis workflow for tricyclodecenyl acetate.

Applications
The primary application of tricyclodecenyl acetate is as a fragrance ingredient in a wide variety

of consumer products.[1] Its stability, particularly in alkaline media, makes it a suitable

component for soaps and detergents.[6] It is also used in perfumes, cosmetics, air fresheners,

and other personal care products to impart a fresh, green, and woody scent.[1][10][12]

Safety and Toxicology
The safety of tricyclodecenyl acetate as a fragrance ingredient has been evaluated by the

Research Institute for Fragrance Materials (RIFM).[11]

Key findings from the safety assessment include:

Genotoxicity: Tricyclodecenyl acetate is not considered to be genotoxic.

Toxicity: It has a low acute oral and dermal toxicity. The acute oral LD50 value in rats and the

acute dermal LD50 value in rabbits both exceeded 5 g/kg.[5]

Skin Sensitization: Data from read-across analogs suggest that tricyclodecenyl acetate is not

a significant skin sensitizer under current use levels. However, it may cause mild skin

irritation.[13]

Phototoxicity/Photoallergenicity: Based on UV spectra analysis, it is not expected to be

phototoxic or photoallergenic.

Reproductive and Developmental Toxicity: The available data indicate an adequate margin of

safety for reproductive and developmental toxicity at current exposure levels.

Environmental Safety: It is classified as hazardous to the aquatic environment with long-

lasting effects.[13][14]

Standard safety precautions, such as wearing suitable protective clothing and avoiding contact

with skin and eyes, should be followed when handling this chemical.[15]
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Analytical Methods
While detailed experimental protocols for the analysis of tricyclodecenyl acetate are not

extensively published in the public domain, gas chromatography (GC) is the standard method

used to determine the purity and isomeric composition of the commercial product.[7][8] Further

characterization can be achieved using techniques such as infrared (IR) spectroscopy and

Nuclear Magnetic Resonance (NMR) spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tricyclodecenyl Acetate: A Comprehensive Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672797#literature-review-on-tricyclodecenyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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